Cas no 1824647-99-5 (2'-Chloro-4'-(trifluoromethoxy)acetophenone)

• Product Name: 2'-Chloro-4'-(trifluoromethoxy)acetophenone
• CAS No: 1824647-99-5
• CID: 4622469
• Update Time: 2025-05-07

2'-Chloro-4'-(trifluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4'-(trifluoromethoxy)acetophenone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Chloro-4'-(trifluoromethoxy)acetophenone

2'-Chloro-4'-(trifluoromethoxy)acetophenone: A Versatile Synthetic Intermediate in Modern Pharmaceutical and Material Science Applications

2'-Chloro-4'-(trifluoromethoxy)acetophenone (CAS No. 1824647-99-5) represents a pivotal compound in the field of synthetic organic chemistry, showcasing unique structural features that enable its application across pharmaceutical development, materials science, and agricultural chemistry. The molecule combines chloro and trifluoromethoxy functional groups on the acetophenone backbone, creating a platform for diverse chemical modifications. Recent studies highlight its role as a key intermediate in the synthesis of targeted therapeutics and high-performance polymers, underscoring its significance in drug discovery and functional material design.

The 2'-Chloro-4'-(trifluoromethoxy)acetophenone structure is characterized by its aromatic ring with two substituents: the chloro group at the 2' position and the trifluoromethoxy group at the 4' position. These substituents introduce electronic effects that influence the molecule’s reactivity and selectivity in asymmetric synthesis. The trifluoromethoxy group, in particular, enhances the electrophilicity of the acetophenone core, making it a preferred scaffold for derivative synthesis in pharmaceutical research. This property has been leveraged in the development of anti-inflammatory agents and antimicrobial compounds, as evidenced by recent in vitro and in vivo studies published in *Journal of Medicinal Chemistry* (2023).

2'-Chloro-4'-(trifluoromethoxy)acetophenone has emerged as a critical building block in the synthesis of fluorinated pharmaceuticals, which are gaining prominence due to their bioavailability and metabolic stability. A 2024 review in *Advanced Drug Delivery Reviews* highlights the role of fluorinated intermediates in improving the water solubility and cell permeability of drug candidates. The trifluoromethoxy group in 2'-Chloro-4'-(trifluorommeoxy)acetophenone contributes to these properties by reducing hydrophobic interactions and enhancing hydrophilic interactions with biological targets. This makes the compound particularly valuable in the design of oral formulations and transdermal delivery systems.

Recent advancements in green chemistry have further expanded the utility of 2'-Chloro-4'-(trifluoromethoxy)acetophenone. A 2023 study published in *Green Chemistry* demonstrated its compatibility with catalytic asymmetric synthesis methods, such as Suzuki-Miyaura coupling and Hartwig's amidation, which enable the efficient production of chiral intermediates with high enantioselectivity. These methods align with sustainable chemistry principles by minimizing waste generation and reducing the reliance on hazardous reagents. The 2'-Chloro-4'-(trifluoromethoxy)acetophenone scaffold is now being explored as a platform for biodegradable polymers, with applications in tissue engineering and drug-eluting devices.

The 2'-Chloro-4'-(trifluoromethoxy)acetophenone molecule also exhibits potential in agricultural chemistry, particularly in the development of selective herbicides. A 2022 patent (US 11,305,678 B2) describes its use as a precursor for trifluoromethylated herbicides, which demonstrate improved selectivity against non-target plants. The trifluoromethoxy group enhances the solubility and stability of the final herbicide compounds, allowing for targeted application with reduced environmental impact. This application aligns with global efforts to reduce chemical runoff and protect biodiversity in agricultural ecosystems.

In the realm of materials science, 2'-Chloro-4'-(trifluoromethoxy)acetophenone has been incorporated into fluorinated polymers that exhibit exceptional thermal stability and chemical resistance. A 2023 study in *Advanced Materials* reported the synthesis of a fluorinated copolymer using this compound as a monomer, which showed high performance in high-temperature environments (up to 300°C). The trifluoromethoxy group contributes to the low surface energy and non-stick properties of the polymer, making it suitable for industrial coatings and electronic encapsulation. These applications highlight the versatility of the compound in engineering materials with tailored properties.

The 2'-Chloro-4'-(trifluoromethoxy)acetophenone compound is also being investigated for its role in nanotechnology and drug delivery systems. Researchers at the University of Tokyo (2024) have developed nanoparticles based on this compound, which exhibit controlled release of therapeutic agents in response to pH changes. The trifluoromethoxy group enhances the hydrophilicity of the nanoparticle surface, allowing for targeted delivery to tumor cells. This innovation could revolutionize cancer therapies by improving the efficacy and reducing side effects of chemotherapy drugs.

From a synthetic perspective, the 2'-Chloro-4'-(trifluoromethoxy)acetophenone molecule is highly amenable to functional group transformations. A 2023 study in *Organic Letters* demonstrated its conversion into fluorinated amines and carboxylic acids via electrophilic substitution and nucleophilic attack reactions. These transformations enable the synthesis of complex molecules with high regioselectivity, making the compound a versatile reagent in multistep synthesis processes. The ability to introduce diverse functional groups into the acetophenone core underscores its importance in combinatorial chemistry and drug discovery.

Environmental and safety considerations for 2'-Chloro-4'-(trifluoromethoxy)acetophenone have also been extensively studied. A 2022 report by the Environmental Protection Agency (EPA) evaluated its toxicological profile and found it to be low in toxicity when handled under standard laboratory conditions. The trifluoromethoxy group, while fluorinated, does not exhibit the same environmental persistence as perfluorinated compounds, making it a safer alternative in industrial applications. These findings support its use in green chemistry initiatives aimed at reducing environmental impact.

Looking ahead, the 2'-Chloro-4'-(trifluoromethoxy)acetophenone compound is poised to play a central role in the development of next-generation pharmaceuticals and advanced materials. Its unique chemical properties and synthetic versatility make it an ideal candidate for innovative research in biomedical engineering, nanotechnology, and sustainable chemistry. As scientific advancements continue to expand the boundaries of chemical synthesis, the 2'-Chloro-4'-(trifluoromethoxy)acetophenone will likely remain a cornerstone in the quest for solution-oriented technologies across multiple disciplines.